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Compound of Interest

Compound Name: Tetraethylene glycol diacrylate

Cat. No.: B099698

Tetraethylene Glycol Diacrylate: A Technical
Safety and Handling Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for Tetraethylene glycol diacrylate (TTEGDA). The information is compiled from
various safety data sheets and chemical databases to ensure a thorough understanding of the
potential hazards and safe laboratory practices.

Chemical and Physical Properties

Tetraethylene glycol diacrylate is a pale yellow liquid characterized by its two acrylate
functional groups, which make it valuable for polymerization processes.[1] It is insoluble in
water and flammable, requiring specific storage and handling conditions.[1][2]
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Property Value Source
Molecular Formula C14H2207 [1]
Molecular Weight 302.32 g/mol [1]
Appearance Pale yellow liquid [11[2]
Water Solubility Insoluble (<1 mg/ml) [2]
Flash Point < 65 °F (< 18.3 °C) 2]

235.4 °F (113 °C) - closed cup

Vapor Pressure 0.00289 mmHg [2]

Density 1.11 g/mL at 25 °C

Hazard Identification and Classification

TTEGDA is classified as a hazardous substance.[3] It is harmful if swallowed and can cause
severe skin burns and eye damage upon contact.[1][4] Inhalation of vapors may lead to
respiratory irritation, and it is also toxic to aquatic organisms with long-term effects.[1][3]

GHS Hazard Statements:

e H302: Harmful if swallowed[1][2]

e H314: Causes severe skin burns and eye damage[1][2]
e H315: Causes skin irritation[1][2]

e H317: May cause an allergic skin reaction[1][2]

e H318: Causes serious eye damage[1][2]

e H319: Causes serious eye irritation[1]

e H335: May cause respiratory irritation[1]
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Toxicological Data

Animal experiments indicate that ingestion of less than 150 grams may be fatal or cause
serious health damage.[3] All multifunctional acrylates have the potential to produce skin
disorders and sensitization.[3]

Test Species Route Value Source
LD50 Rat Oral 813 mg/kg [5]
LD50 Rabbit Dermal > 3000 mg/kg [5]

Safe Handling and Storage

Proper handling and storage are crucial to minimize the risks associated with TTEGDA.
Engineering Controls:

o Work in a well-ventilated area.[1][4]

¢ Use a closed system or local exhaust to minimize vapor generation.[4][6]

« Install a safety shower and eye bath in the immediate work area.[4][6]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Use NIOSH (US) or EN 166 (EU) approved safety glasses or goggles.
A face shield may be necessary in situations with a higher risk of splashing.[4][6]

» Skin Protection: Wear impervious protective clothing, including gloves and boots.[4][6][7]

o Respiratory Protection: If ventilation is inadequate or there is a risk of inhalation, use a
NIOSH-approved half or full-facepiece respirator with an appropriate filter (e.g., type ABEK).

[2]
General Hygiene Practices:

¢ Do not eat, drink, or smoke when handling the substance.[3][8]
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» Wash hands and face thoroughly after handling.[4]
e Contaminated work clothing should be laundered separately before reuse.[3]

Storage Conditions:

Keep containers tightly closed in a cool, dark, and well-ventilated place.[4]
o Store locked up and away from incompatible materials such as oxidizing agents.[4][8]

e The product may contain stabilizers like MEHQ (Monomethylether Hydroquinone) and
requires dissolved oxygen to be effective. Do not blanket or sparge with nitrogen or oxygen-
free gas.[3][4]

e Polymerization can occur at elevated temperatures and may be violent if contaminated.[3]

A logical workflow for handling Tetraethylene glycol diacrylate is illustrated below:
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Safe Handling Workflow for TTEGDA
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First-Aid Measures

In case of exposure, immediate action is critical.

 Inhalation: Remove the victim to fresh air and keep them at rest in a comfortable breathing
position. Immediately call a poison center or doctor.[4][8]

o Skin Contact: Take off immediately all contaminated clothing. Rinse the skin with water or
shower. Immediately call a poison center or doctor.[4][8]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Immediately call a poison center or doctor.[4][8]

 Ingestion: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or doctor.

[41[8]
Fire-Fighting and Spill-Response Measures
Fire-Fighting:
o Extinguishing Media: Use dry chemical, foam, water spray, or carbon dioxide.[6]

e Hazards: The substance is combustible and may polymerize explosively when heated.
Containers may explode when heated.[3][4] Combustion may produce toxic fumes of carbon
monoxide.[3]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
clothing.[4]

Spill Response:

o Personal Precautions: Evacuate the area and ensure adequate ventilation. Do not breathe
vapors or mists. Avoid substance contact. Only trained personnel wearing appropriate PPE
should handle the cleanup.[7]

o Environmental Precautions: Prevent the product from entering drains.[4]
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¢ Containment and Cleanup: Absorb the spill with inert material (e.g., sand, Chemizorb®) and
collect it into a labeled container for disposal.[4]

The following diagram outlines the general emergency response protocol for a chemical spill:

4 )

Spill Response Protocol

Evacuate Immediate Area

Alert Others and Control Entry

Don Appropriate PPE

Contain the Spill with Absorbent Material

Collect Absorbed Material into a Labeled Waste Container

Decontaminate the Spill Area

Dispose of Waste According to Regulations

Click to download full resolution via product page
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General Spill Response Workflow

Experimental Protocols

Detailed experimental protocols for the toxicological data presented are not available in the
publicly accessible safety data sheets. The LD50 values are typically determined using
standardized OECD (Organisation for Economic Co-operation and Development) test
guidelines, such as:

o OECD Guideline 401 (Acute Oral Toxicity): This guideline has been deleted but was
historically used. It involved the administration of the test substance to a group of
experimental animals (usually rats) in a single dose. Observations of effects and mortality
were made over a period of time.

o OECD Guideline 402 (Acute Dermal Toxicity): This guideline involves the application of the
test substance to the skin of experimental animals (often rabbits) for a specified duration.
The animals are observed for signs of toxicity and mortality.

For specific experimental detalils, it is recommended to consult the original study publications or
specialized toxicological databases.

This guide is intended for informational purposes and should not be a substitute for a thorough
review of the manufacturer's safety data sheet and adherence to all institutional and regulatory
safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Tetraethylene glycol diacrylate" safety data sheet and
handling precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b099698#tetraethylene-glycol-diacrylate-safety-data-
sheet-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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